5-METHOXY-alpha,alpha-DIMETHYL-1H-INDOL-3-YL-ETHANEAMINE
Cat. No. B8519432
M. Wt: 218.29 g/mol
InChI Key: DLIULDHSVXWYRZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
COc1ccc2[nH]cc(CC(C)(C)[N+](=O)[O-])c2c1
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:1][O:2][c:3]1[cH:4][c:5]2[c:6]([CH2:12][C:13]([CH3:14])([N+:15]([O-:16])=[O:17])[CH3:18])[cH:7][nH:8][c:9]2[cH:10][cH:11]1.[NH2:20][NH2:21].[OH2:19]>>[CH3:1][O:2][c:3]1[cH:4][c:5]2[c:6]([CH2:12][C:13]([CH3:14])([NH2:15])[CH3:18])[cH:7][nH:8][c:9]2[cH:10][cH:11]1
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Inputs
Outcomes
Product
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Name
|
|
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Type
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product
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Smiles
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COc1ccc2[nH]cc(CC(C)(C)N)c2c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
